Cas no 62251-45-0 ( )
structure
Product Name:
CAS No:62251-45-0
MF:C8H12BrNO
MW:218.090981483459
CID:956379
PubChem ID:434888
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-8-methyl-8-azabicyclo[3.2.1]octan-3-one
- NSC-360206
- NSC360206
- DTXSID70331070
- 62251-45-0
-
-
- Inchi: 1S/C8H12BrNO/c1-10-5-2-3-6(10)8(9)7(11)4-5/h5-6,8H,2-4H2,1H3
- InChI Key: VHNXFKTYNFJDKY-UHFFFAOYSA-N
- SMILES: BrC1C(CC2CCC1N2C)=O
Computed Properties
- Exact Mass: 217.01026
- Monoisotopic Mass: 217.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.505
- Boiling Point: 277.1°C at 760 mmHg
- Flash Point: 121.4°C
- Refractive Index: 1.555
- PSA: 20.31
- LogP: 1.12340
Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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